Cas no 627-73-6 (ethyl methyl butanedioate)

ethyl methyl butanedioate Properties

Names and Identifiers

• ethyl methyl butanedioate
• butanedioic acid, ethyl methyl ester
• Ethyl methyl succinate
• 4-O-ethyl 1-O-methyl butanedioate
• Succinic acid 1-ethyl 4-methyl ester
• Ethyl methyl ester of butanedioic acid
• Q63408769
• Butanedioic acid, ethyl methyl ester
• 1-Ethyl 4-methyl succinate #
• 627-73-6
• Ethyl methyl_succinate
• methyl ethyl succinate
• ethyl methyl succinate
• SCHEMBL1981808
• AS-76808
• Butanedioic acid, 1-ethyl 4-methyl ester
• D93546
• 45FT4FDT4A
• NS00035164
• CHEBI:173693
• Butandioic acid ethyl methyl ester
• AKOS018719670
• DTXSID7074327
• +Expand

• MDL： MFCD23844237
• InChIKey： HXXRQBBSGZDQNP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O4/c1-3-11-7(9)5-4-6(8)10-2/h3-5H2,1-2H3
• SMILES： CCOC(=O)CCC(=O)OC

Computed Properties

• Exact Mass: 160.07356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 160.07355886g/mol
• Heavy Atom Count: 11
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• Refractive Index: 1.4200 (estimate)
• Boiling Point: 208.2°C (estimate)
• Density: 1.0760